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Compound of Interest

2-Benzyloxy-5-
Compound Name:
chlorophenylboronic acid

Cat. No.: B150926

While specific solubility data is not readily available, a summary of the known physical and
chemical properties of 2-Benzyloxy-5-chlorophenylboronic acid is presented below. This
information is crucial for handling, storage, and application of the compound in a research

setting.
Property Value Reference(s)
CAS Number 612832-83-4 [1]
Molecular Formula C13H12BCIOs3 [1]
Molecular Weight 262.5 g/mol [1]
Appearance White to off-white crystalline o
powder
Melting Point 110 °C (literature) [1]
Purity 95 - 105% (Assay by titration) [1]
Storage Conditions Store at room temperature [1]

Experimental Protocol: Solubility Determination by
the Dynamic Method
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The dynamic method is a widely used and reliable technique for determining the solubility of a
solid compound in a liquid solvent as a function of temperature. The procedure involves heating
a solid-liquid mixture of known composition at a controlled rate and observing the temperature
at which the solid phase completely dissolves, indicated by the disappearance of turbidity.

Materials and Equipment:

e 2-Benzyloxy-5-chlorophenylboronic acid

o High-purity organic solvents (e.g., acetone, acetonitrile, toluene, methanol)
o Jacketed glass vessel

o Magnetic stirrer and stir bar

o Circulating thermostat bath

o Calibrated temperature probe or thermometer

e Luminance probe or a laser and photodetector for turbidity measurement

e Analytical balance

Procedure:

o Sample Preparation: Accurately weigh a specific amount of 2-Benzyloxy-5-
chlorophenylboronic acid and the chosen organic solvent into the jacketed glass vessel.

e Heating and Stirring: Place the vessel in the thermostat bath and begin vigorous stirring to
ensure the mixture is homogeneous. The sample is then heated at a slow, constant rate
(e.g., 0.1-0.5 °C/min).

 Turbidity Monitoring: Continuously monitor the turbidity of the solution. This can be done
visually or, for greater accuracy, by using a luminance probe or a light scattering
measurement setup.

o Determination of Dissolution Temperature: The temperature at which the last solid particles
disappear and the solution becomes clear is recorded as the solubility temperature for that
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+ Data Collection: Repeat the experiment with different compositions of the solute and solvent
to construct a solubility curve, which plots solubility against temperature.

Visualizations

To further elucidate the experimental and application contexts of 2-Benzyloxy-5-
chlorophenylboronic acid, the following diagrams are provided.
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Caption: Workflow for the dynamic method of solubility determination.
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2-Benzyloxy-5-chlorophenylboronic acid is a valuable reagent in organic synthesis, most
notably in the Suzuki-Miyaura cross-coupling reaction for the formation of C-C bonds.[1] The
catalytic cycle of this reaction is a fundamental concept for its application.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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